Cas no 568-81-0 (6,12-dimethyltetraphene)

• Product Name: 6,12-dimethyltetraphene
• CAS No: 568-81-0
• MF: C₂₀H₁₆
• MW: 256.341045379639
• CID: 1601107
• PubChem ID: 68434
• Update Time: 2025-04-21

6,12-dimethyltetraphene Chemical and Physical Properties

Names and Identifiers

• 6,12-dimethyltetraphene
• benz[a]anthracene, 6,12-dimethyl-
• 6,12-Dimethylbenz[a]anthracene
• 6,12-dimethylbenzo[a]anthracene
• 6,12-Dimethylbenz(a)anthracene
• DTXSID40205355
• 4,9-Dimethyl-1,2-benzanthracene
• 568-81-0
• NHXNPBTUMFWNNT-UHFFFAOYSA-N
• BRN 1962611
• Benz(a)anthracene, 6,12-dimethyl-

• Inchi： 1S/C20H16/c1-13-11-15-7-4-6-10-18(15)20-14(2)17-9-5-3-8-16(17)12-19(13)20/h3-12H,1-2H3
• InChI Key： NHXNPBTUMFWNNT-UHFFFAOYSA-N
• SMILES： C12C3C=CC=CC=3C=C(C)C1=CC1C=CC=CC=1C=2C

Computed Properties

• Exact Mass: 256.12528
• Monoisotopic Mass: 256.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0840 (estimate)
• Melting Point: 75°C
• Boiling Point: 466.58°C (rough estimate)
• Refractive Index: 1.7290 (estimate)
• PSA: 0